Pentaerythritol tetralaurate
Pentaerythritol tetralaurate
Brand Name:
Vulcanchem
CAS No.:
13057-50-6
VCID:
VC20960016
InChI:
InChI=1S/C53H100O8/c1-5-9-13-17-21-25-29-33-37-41-49(54)58-45-53(46-59-50(55)42-38-34-30-26-22-18-14-10-6-2,47-60-51(56)43-39-35-31-27-23-19-15-11-7-3)48-61-52(57)44-40-36-32-28-24-20-16-12-8-4/h5-48H2,1-4H3
SMILES:
CCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCC)(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC
Molecular Formula:
C53H100O8
Molecular Weight:
865.4 g/mol
Pentaerythritol tetralaurate
CAS No.: 13057-50-6
Cat. No.: VC20960016
Molecular Formula: C53H100O8
Molecular Weight: 865.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13057-50-6 |
|---|---|
| Molecular Formula | C53H100O8 |
| Molecular Weight | 865.4 g/mol |
| IUPAC Name | [3-dodecanoyloxy-2,2-bis(dodecanoyloxymethyl)propyl] dodecanoate |
| Standard InChI | InChI=1S/C53H100O8/c1-5-9-13-17-21-25-29-33-37-41-49(54)58-45-53(46-59-50(55)42-38-34-30-26-22-18-14-10-6-2,47-60-51(56)43-39-35-31-27-23-19-15-11-7-3)48-61-52(57)44-40-36-32-28-24-20-16-12-8-4/h5-48H2,1-4H3 |
| Standard InChI Key | YUGHSWSVZKPPEG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCC)(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCC)(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC |
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